Cas no 2097888-67-8 (5-Bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine)

• Product Name: 5-Bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• CAS No: 2097888-67-8
• MF: C₁₂H₁₁BrN₄O₃
• MW: 339.144741296768
• CID: 6152096
• PubChem ID: 126854613
• Update Time: 2025-05-20

5-Bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• 2097888-67-8
• F6478-1729
• [3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-(1,2-oxazol-5-yl)methanone
• AKOS032457501
• 5-Bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C12H11BrN4O3/c13-8-5-14-12(15-6-8)19-9-2-4-17(7-9)11(18)10-1-3-16-20-10/h1,3,5-6,9H,2,4,7H2
• InChI Key： RYBSROBHCRBIML-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(C2=CC=NO2)=O)CC1

Computed Properties

• Exact Mass: 338.00145g/mol
• Monoisotopic Mass: 338.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Additional information on 5-Bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

5-Bromo-2-{[1-(1,2-Oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine: A Comprehensive Overview

The compound 5-Bromo-2-{[1-(1,2-Oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine, identified by the CAS number 2097888-67-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its application across different fields.

The molecular structure of 5-Bromo-2-{[1-(1,2-Oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine is composed of three key functional groups: a bromine atom at position 5 of the pyrimidine ring, a pyrrolidine ring substituted with an oxazole carbonyl group, and an ether linkage connecting the pyrrolidine and pyrimidine moieties. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it a versatile candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. Pyrimidines are known for their ability to interact with DNA and RNA molecules, making them valuable in antiviral and anticancer therapies. The presence of a bromine atom in this compound further enhances its reactivity and selectivity in biological systems. Additionally, the oxazole ring introduces additional electron-withdrawing effects, which can modulate the overall electronic environment of the molecule.

The synthesis of 5-Bromo-2-{[1-(1,2-Oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting materials typically include pyridine derivatives and oxazole precursors, which are subjected to nucleophilic substitution and cyclization reactions to form the desired product. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research purposes.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Preclinical studies have demonstrated selective cytotoxicity against cancer cell lines without significant toxicity to normal cells. Furthermore, its role as a potential antiviral agent has been explored in recent research, particularly in targeting viral replication mechanisms.

The versatility of this compound also extends to materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends or used as a dopant in organic semiconductors.

From an environmental standpoint, the synthesis and application of 5-Bromo-2-{[1-(1,2-Oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine have been optimized to minimize ecological impact. Green chemistry principles have been increasingly adopted in its production processes, including the use of recyclable solvents and energy-efficient reaction conditions.

In conclusion, 5-Bromo-2-{[1-(1,2-Oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine represents a fascinating example of how modern organic chemistry can yield compounds with diverse applications. With ongoing research focusing on optimizing its synthesis methods and exploring new biological targets, this compound is poised to play an increasingly important role in both academic research and industrial applications.